Cas no 115204-66-5 (9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-)
115204-66-5 structure
Product Name:9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
CAS No:115204-66-5
MF:C15H16ClN5
MW:301.774041175842
CID:156673
PubChem ID:3010192
Update Time:2025-04-19
9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]purin-6-amine
- 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-((3-methylphenyl)methyl)-
- 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- CHEMBL60107
- 2-chloro-N,N-dimethyl-9-(m-tolylmethyl)purin-6-amine
- DTXSID40151000
- 115204-66-5
-
- Inchi: 1S/C15H16ClN5/c1-10-5-4-6-11(7-10)8-21-9-17-12-13(20(2)3)18-15(16)19-14(12)21/h4-7,9H,8H2,1-3H3
- InChI Key: FRMCQCCGGBDOPZ-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=C(C)C=1)N(C)C
Computed Properties
- Exact Mass: 301.10968
- Monoisotopic Mass: 301.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 460.9°C at 760 mmHg
- Flash Point: 232.5°C
- Refractive Index: 1.658
- PSA: 46.84
9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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